1-(3,4-dimethylphenyl)-4-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one

• IUPAC Name: 1-(3,4-dimethylphenyl)-4-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidine-1-carbonyl]pyrrolidin-2-one
• InChI: InChI=1S/C23H30N4O2S/c1-16-4-5-20(12-17(16)2)27-14-19(13-21(27)28)22(29)26-9-6-18(7-10-26)15-30-23-24-8-11-25(23)3/h4-5,8,11-12,18-19H,6-7,9-10,13-15H2,1-3H3
• InChI Key: VKBHAKAVOYCAKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)N3CCC(CC3)CSC4=NC=CN4C)C
• Molecular Formula: C23H30N4O2S
• Molecular Weight: 426.6 g/mol
• CAS No.: 1428358-07-9

Description

1-(3,4-dimethylphenyl)-4-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carbonyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C23H30N4O2S and its molecular weight is 426.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A novel bicyclic compound fused to pyrrolidine, demonstrating a method of synthesis and structural characterization through techniques such as NMR, FT-IR, MS, and HRMS. This study also discusses the acid dissociation constants and antimicrobial activity against various bacterial strains, highlighting the compound's potential in medicinal chemistry and drug discovery (Yahya Nural et al., 2018).

Antimicrobial and Antitubercular Activity

• Research on substituted piperidines and their synthesis from N,N-Bis[(benzotriazol-1-yl)methyl]amines, exploring their potential applications in developing new therapeutic agents with antimicrobial and antitubercular properties (A. Katritzky et al., 1999).

Anti-Alzheimer's Agents

• A series of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives synthesized and evaluated for anti-Alzheimer's activity, inspired by the structure of donepezil, a leading drug for Alzheimer's disease management. This study underscores the potential of such chemical frameworks in developing neuroprotective drugs (M. Gupta et al., 2020).

Anticancer Activity

• Development of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives, with a focus on their synthesis and evaluation for anticancer activity. The research highlights the importance of structural modifications in enhancing therapeutic properties of compounds for cancer treatment (Sandeep Kumar et al., 2013).

Lithium–Oxygen Battery Electrolytes

• Investigation of imidazolium, pyrrolidinium, and piperidinium room temperature ionic liquids (RTILs) for their application as electrolytes in lithium–oxygen (Li–O2) batteries. This study addresses the thermal stability, ionic conductivity, and electrochemical performance, indicating the compound's potential in energy storage technologies (E. Knipping et al., 2018).